Cas no 1171417-47-2 (1,9-Diazaspiro[5.5]undecan-2-one hydrochloride)

• Product Name: 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride
• CAS No: 1171417-47-2
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• MDL: MFCD09998743
• CID: 1070108
• PubChem ID: 44119109
• Update Time: 2025-11-01

1,9-Diazaspiro[5.5]undecan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,9-Diaza-spiro[5.5]undecan-2-one hydrochloride
• 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride
• 1,9-Diazaspiro[5.5]undecan-2-one HCl
• 9808AC
• OR2327
• SB19884
• AK171485
• SY097496
• 5,9-diazaspiro[5.5]undecan-4-one hydrochloride
• 1,9-Diazaspiro[5.5]undecan-2-one, hydrochloride (1:1)
• WWB41747
• P10895
• AKOS025291140
• CS-0052716
• 1,9-Diazaspiro[5.5]undecan-2-onehydrochloride
• MFCD09998743
• AS-50695
• 1171417-47-2
• 1,9-diazaspiro[5.5]undecan-2-one;hydrochloride

• MDL： MFCD09998743
• Inchi： 1S/C9H16N2O.ClH/c12-8-2-1-3-9(11-8)4-6-10-7-5-9;/h10H,1-7H2,(H,11,12);1H
• InChI Key： IZCHOSJMQQZACI-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCCC2(CCNCC2)N1

Computed Properties

• Exact Mass: 204.1029409g/mol
• Monoisotopic Mass: 204.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

1,9-Diazaspiro[5.5]undecan-2-one hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride

1,9-Diazaspiro[5.5]undecan-2-one Hydrochloride: A Promising Compound in Biomedical Research

1,9-Diazaspiro[5.5]undecan-2-one hydrochloride is a nitrogen-containing heterocyclic compound with a unique spiro-fused structure that has garnered significant attention in the field of biomedical research. Its molecular formula, CAS No. 1171417-47-2, identifies it as a derivative of the spiro[5.5]undecane framework with two nitrogen atoms incorporated into the ring system. This structural feature is critical for its pharmacological activity, as the spiro junction and nitrogen atoms create a three-dimensional scaffold capable of interacting with biological targets such as ion channels, G-protein-coupled receptors (GPCRs), and enzyme active sites.

Recent studies have highlighted the 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride as a potential lead compound for the development of targeted therapies in neurodegenerative diseases. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonism at the mu-opioid receptor (MOR), a key target for pain management. The spiro structure of 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride allows for precise conformational control, enabling it to modulate receptor activity with high specificity. This property is particularly valuable in reducing side effects associated with traditional opioid agonists.

One of the most notable features of 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride is its ability to act as a modulator of ion channels. A 2024 study published in ACS Chemical Biology revealed that this compound selectively inhibits the Nav1.7 sodium channel, which is implicated in chronic pain conditions. The structural rigidity of the spiro framework enhances its binding affinity to the channel's pore region, making it a promising candidate for novel analgesic development. This finding aligns with the growing trend in pharmaceutical research to target ion channels for the treatment of neurological disorders.

Another area of interest is the pharmacokinetic profile of 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride. A 2023 preclinical study in Drug Metabolism and Disposition showed that the hydrochloride salt form exhibits improved solubility compared to its free base counterpart. This enhanced bioavailability is crucial for oral administration, as it allows the compound to achieve therapeutic concentrations in the bloodstream more efficiently. The salt form also demonstrates prolonged plasma half-life, which is beneficial for reducing dosing frequency in therapeutic applications.

Researchers have also explored the synthetic pathways for 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride, as its unique structure presents challenges in chemical synthesis. A 2024 article in Organic & Biomolecular Chemistry described a novel multi-step synthesis involving a [4+2] cycloaddition reaction followed by ring-closure to form the spiro framework. This method provides a scalable route for producing the compound in sufficient quantities for further preclinical and clinical testing. The development of efficient synthetic methods is essential for advancing this compound from laboratory research to potential therapeutic applications.

From a biological activity perspective, 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride has shown potential in modulating signal transduction pathways related to inflammation and immune response. A 2023 study in Frontiers in Immunology indicated that the compound inhibits the NF-κB pathway, which plays a central role in inflammatory diseases. This dual functionality—acting as both a neurotransmitter modulator and an anti-inflammatory agent—positions 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride as a versatile scaffold for drug discovery.

Despite its promising properties, the 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride still requires further investigation to fully understand its mechanism of action and potential side effects. Ongoing research is focused on optimizing its selectivity profile to minimize off-target effects, which is critical for its translation into clinical settings. The compound's unique structural features make it an attractive candidate for structure-based drug design, where computational modeling can guide the development of more potent derivatives.

In conclusion, 1,9-Diazaspiro[5.5]undecan-2-one hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. Its spiro-fused structure and nitrogen-containing rings provide a versatile platform for the development of new therapies targeting neurological and inflammatory conditions. As research continues to uncover its full potential, this compound may play a pivotal role in the next generation of targeted therapeutic agents.